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Compound of Interest

Compound Name: Isoledene

cat. No.: B1206527

Technical Monograph: Isoledene

Chemical Structure, Biosynthetic Origins, and Pharmacological Applications

Part 1: Executive Summary

Isoledene (CAS: 95910-36-4) is a tricyclic sesquiterpene of the cyclopropale]azulene class,
distinguished by its fused dimethylcyclopropane ring system. Structurally related to
aromadendrene and ledene, it serves as a critical biomarker in the essential oils of Mesua
ferrea, Urtica dioica (Stinging Nettle), and Pinus species.

While historically viewed primarily as an analytical standard in fragrance chemistry, recent
investigation into its antimicrobial and insect-repellent properties has elevated its status in drug
discovery and agrochemical development. This guide synthesizes the physicochemical identity,
biosynthetic pathways, and isolation protocols of isoledene, providing a foundational resource
for researchers in natural product chemistry and bioactive compound development.

Part 2: Chemical Identity & Structural Analysis

Isoledene represents a compact, lipophilic scaffold characterized by high stereochemical
complexity. Its core feature is the gem-dimethylcyclopropane ring fused to a hydroazulene
skeleton, a structural motif that imparts significant ring strain and unique reactivity.

2.1 Physicochemical Profile
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Property Value Technical Note
(1aR,4R,7R,7bS)-1,1,4,7-
tetramethyl-1a,2,3,4,5,6,7,7b- Stereochemistry is critical for
IUPAC Name

octahydro-1H-

cyclopropalel]azulene

biological activity.

Molecular Formula CisH24 Sesquiterpene hydrocarbon.
Ideal range for blood-brain
Molecular Weight 204.35 g/mol barrier (BBB) penetration and
volatility.
High boiling point requires
Boiling Point 261-262 °C (at 760 mmHg) vacuum distillation for
purification.
_ Less dense than water;
Density 0.902 —0.932 g/mL (20 °C) - ) )
partitions into organic phase.
) ) Lipophilic nature dictates
- Insoluble in water; Soluble in o ]
Solubility formulation in emulsions or

EtOH, Hexane, oils

lipid carriers.

Kovats Index (RI)

1373 — 1377 (on DB-5/SE-30)

Diagnostic retention time for
GC-MS identification.

2.2 Structural Diagnostics (NMR & MS)

e Mass Spectrometry (El, 70eV): The fragmentation pattern typically shows a molecular ion

at m/z 204. Key fragment ions include m/z 189 (loss of methyl), 161 (loss of
isopropyl/propyl), and characteristic lower mass hydrocarbon fragments (m/z 105, 91).

e 1H-NMR Signatures: The most diagnostic feature is the cyclopropane ring protons. Due to

the ring current anisotropy and strain, these protons often appear upfield (shielded region,

0.2-0.6 ppm). The gem-dimethyl groups on the cyclopropane ring appear as distinct singlets.

Part 3: Biosynthetic Origins
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Isoledene is synthesized via the Mevalonate (MVA) or MEP pathways, originating from the
universal sesquiterpene precursor Farnesyl Pyrophosphate (FPP). The transformation involves
a complex cyclization cascade mediated by sesquiterpene synthases.

3.1 Mechanistic Pathway

« lonization: FPP loses the diphosphate group to form the farnesyl cation.

o Cyclization: The cation cyclizes to form the Germacryl cation and subsequently the Humulyl
cation.

o Skeletal Rearrangement: A second cyclization generates the Aromadendrane skeleton
(containing the dimethylcyclopropane ring).

o Deprotonation: Specific enzymatic deprotonation of the aromadendryl cation yields
Isoledene, distinguishing it from its isomers like Ledene or Alloaromadendrene.

3.2 Biosynthesis Diagram

Deprotonation Isoledene
Sesquiterpene H+ shift & S i g (Cyclopropalelazulene)
Farnesyl Pyrophosphate Synthase Germacryl Cation Cyclization Bicyclogermacrene Cyclization Aromade.ndryl Cation Deprotonation
(FPP) (Tricyclic) (Path B)
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Click to download full resolution via product page

Figure 1: Proposed biosynthetic pathway from FPP to Isoledene via the aromadendryl cation
intermediate.

Part 4: Pharmacological & Biological Potential[1][2]
4.1 Antimicrobial Activity

Research indicates isoledene contributes to the bioactivity of essential oils from Mesua ferrea
and Pinus.

e Mechanism: As a lipophilic hydrocarbon, isoledene likely disrupts bacterial cell membranes,
increasing permeability and causing leakage of intracellular content.
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o Target Pathogens: Demonstrated efficacy (as part of oil matrices) against Gram-positive
bacteria (S. aureus) and certain fungal strains.

4.2 Insect Repellency

Isoledene is a component of oils known for significant insect-repellent properties (e.g., Urtica

dioica).
o Activity Profile: Acts as a spatial repellent or contact irritant.[1]

o Application: Potential use in "green" agrochemicals or botanical repellents, offering an
alternative to DEET with a potentially better safety profile for non-target organisms.

Part 5: Isolation & Analytical Protocols

To obtain high-purity isoledene for research, a rigorous isolation workflow is required. The
following protocol is designed for extraction from Mesua ferrea or Pinus oleoresins.

5.1 Extraction & Purification Workflow
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Figure 2: Step-by-step isolation protocol for obtaining analytical grade Isoledene.

5.2 Detailed Protocol Steps
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o Steam Distillation: Subject dried plant material to hydrodistillation for 4 hours using a
Clevenger-type apparatus. Dry the collected oil over anhydrous

» Fractional Distillation: Remove highly volatile monoterpenes (

) by vacuum distillation (<10 mmHg) at 40-60°C. Isoledene (
) will remain in the residue.

» Silver Nitrate Chromatography: Due to the difficulty in separating sesquiterpene isomers, use
AgNOs-impregnated silica gel (10-20% w/w). The silver ions interact reversibly with the
double bonds (

-complexation), improving separation based on olefin geometry.

o Mobile Phase: Gradient of n-Hexane

2% Ethyl Acetate in Hexane.

o Monitoring: Analyze fractions via GC-FID or TLC (visualize with Vanillin-H2SOa4 reagent;
terpenes turn violet/blue).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. WO2018039376A1 - Insect repellent compounds and compositions, and methods thereof
- Google Patents [patents.google.com]

e 2. Isoledene | C15H24 | CID 530426 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Isoledene chemical structure and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206527#isoledene-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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